Cas no 172481-15-1 (5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-)
172481-15-1 structure
Product Name:5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
CAS No:172481-15-1
MF:C6H6N2O4S
MW:202.187839984894
CID:111509
PubChem ID:45089612
Update Time:2025-04-18
5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
- 2-[(2-hydroxyacetyl)amino]-1,3-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylicacid,2-[(hydroxyacetyl)amino]-(9CI)
- 2-(2-Hydroxyacetamido)-1,3-thiazole-5-carboxylic acid
- DTXSID60666505
- 172481-15-1
- 2-[(hydroxyacetyl)amino]-5-thiazolecarboxylic acid
- SCHEMBL3045677
-
- Inchi: 1S/C6H6N2O4S/c9-2-4(10)8-6-7-1-3(13-6)5(11)12/h1,9H,2H2,(H,11,12)(H,7,8,10)
- InChI Key: ZQOPIJLHNJLINU-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1NC(CO)=O
Computed Properties
- Exact Mass: 202.005
- Monoisotopic Mass: 202.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128A^2
- XLogP3: -0.3
5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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